Cas no 1781195-94-5 (2H-Indazole, 3-bromo-2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-)

• Product Name: 2H-Indazole, 3-bromo-2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
• CAS No: 1781195-94-5
• MF: C₁₁H₁₇BrN₂
• MW: 257.170081853867
• CID: 5265899
• Update Time: 2025-05-19

2H-Indazole, 3-bromo-2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole, 3-bromo-2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-

• Inchi： 1S/C11H17BrN2/c1-11(2,3)14-10(12)8-6-4-5-7-9(8)13-14/h4-7H2,1-3H3
• InChI Key： XGCHQRVQZJNMRV-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(Br)N1C(C)(C)C

Additional information on 2H-Indazole, 3-bromo-2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-

Introduction to 2H-Indazole, 3-bromo-2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro and Its Significance in Modern Chemical Biology

2H-Indazole, 3-bromo-2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro, with the CAS number 1781195-94-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its brominated and tert-butyl-substituted indazole core, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups on its aromatic system positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The indazole scaffold is a well-known motif in medicinal chemistry, frequently encountered in natural products and synthetic bioactive molecules. Its nitrogen-rich structure contributes to a rich array of hydrogen bonding interactions, making it an attractive scaffold for designing molecules with specific binding affinities. In particular, the bromine substituent at the 3-position and the 1,1-dimethylethyl group at the 2-position introduce regions of electrophilicity and steric bulk, respectively. These features can be exploited to modulate the compound's reactivity and interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design derivatives of 2H-Indazole, 3-bromo-2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro with tailored properties. For instance, molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This hypothesis is supported by preliminary experimental data indicating that analogs of this indazole derivative can modulate the activity of cyclooxygenase (COX) enzymes.

The tetrahydropyridine moiety appended to the indazole ring introduces additional conformational flexibility to the molecule. This feature is particularly valuable in drug design, as it allows the compound to adopt multiple binding orientations when interacting with biological targets. Such flexibility can enhance binding affinity and reduce off-target effects. Furthermore, the presence of both bromine and tert-butyl groups provides multiple handles for further chemical modification via cross-coupling reactions or other synthetic strategies.

In light of these properties, researchers have been exploring 2H-Indazole, 3-bromo-2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro as a starting point for developing novel therapeutic agents. For example, its ability to interact with enzymes such as COX has led to investigations into its potential role in managing inflammatory conditions. Additionally, its structural motif has been incorporated into libraries designed for high-throughput screening (HTS) campaigns aimed at identifying new bioactive compounds.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include bromination of an appropriate precursor followed by tert-butyl group introduction via a suitable protecting group strategy. The tetrahydropyridine ring is typically constructed through cyclization reactions or from pre-formed intermediates using transition metal catalysis. These synthetic routes underscore the importance of robust methodologies in preparing complex molecules like 2H-Indazole, 3-bromo-2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro.

As interest in targeted therapies grows exponentially within pharmaceutical research circles,2H-Indazole, 3-bromo, 2-(1, 1-dimethylethyl)-,4, 5, 6, 7-tetrahydro derivatives continue to attract significant attention from academic and industrial researchers alike. The potential applications span across various therapeutic areas including oncology,neurology,and immunology where modulation of enzyme activity or receptor binding remains a key strategy for intervention. The unique structural features inherent in this compound make it an intriguing subject for further biochemical investigation.

The growing body of literature on heterocyclic chemistry underscores the importance of compounds like 2H-Indazole, 3-bromo, 2-(1, 1-dimethylethyl)-,4, 5, 6, 7-tetrahydro as versatile building blocks for drug discovery programs. Researchers are leveraging computational tools alongside experimental validation to explore their potential fully; this dual approach promises to accelerate the identification and optimization pipeline for novel therapeutics derived from such scaffolds.